Cas no 566-44-9 (1,(5-ALPHA)-CHOLESTEN-3-ONE)

• Product Name: 1,(5-ALPHA)-CHOLESTEN-3-ONE
• CAS No: 566-44-9
• MF: C₂₇H₄₄O
• MW: 384.637668609619
• CID: 890203
• PubChem ID: 11783955
• Update Time: 2025-04-19

1,(5-ALPHA)-CHOLESTEN-3-ONE Chemical and Physical Properties

Names and Identifiers

• 1,(5-ALPHA)-CHOLESTEN-3-ONE
• 1,(5-α)-CHOLESTEN-3-ONE
• cholestane-1-one

• Inchi： 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h13,15,18-20,22-25H,6-12,14,16-17H2,1-5H3/t19-,20+,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： IIPHPVVRBVBREZ-UXIWKSIVSA-N
• SMILES： O=C1C=C[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 384.33900
• Monoisotopic Mass: 384.339216023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 7.45280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives